1-phenyl-4-[4-(trifluoromethyl)benzyl]piperazine

• IUPAC Name: 1-phenyl-4-[[4-(trifluoromethyl)phenyl]methyl]piperazine
• InChI: InChI=1S/C18H19F3N2/c19-18(20,21)16-8-6-15(7-9-16)14-22-10-12-23(13-11-22)17-4-2-1-3-5-17/h1-9H,10-14H2
• InChI Key: RWQJEXJRMSRPDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C18H19F3N2
• Molecular Weight: 320.4 g/mol

Description

1-phenyl-4-[4-(trifluoromethyl)benzyl]piperazine, commonly referred to as TFMPP, is a psychoactive drug that belongs to the piperazine family. It is a designer drug that is commonly used for recreational purposes due to its stimulant and hallucinogenic effects. TFMPP is a synthetic compound that is not found in nature and is synthesized in the laboratory using specific methods.

Mechanism of Action

TFMPP acts on the central nervous system by binding to serotonin receptors. It has been found to have a high affinity for the 5-HT1A, 5-HT1B, and 5-HT2A receptors. The binding of TFMPP to these receptors results in the release of serotonin, which is a neurotransmitter that regulates mood, appetite, and sleep.
Biochemical and Physiological Effects:
TFMPP has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and acetylcholine in the brain, which results in increased alertness and arousal. TFMPP has also been found to increase heart rate and blood pressure, which can lead to cardiovascular complications in some individuals.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in lab experiments. It is a potent and selective agonist of serotonin receptors, which makes it useful in the study of these receptors. TFMPP is also relatively easy to synthesize, which makes it readily available for use in experiments. However, TFMPP has several limitations, including its potential for toxicity and its potential to produce false positives in certain assays.

Future Directions

There are several future directions for the study of TFMPP. One area of research is the development of new drugs that target serotonin receptors and have fewer side effects than TFMPP. Another area of research is the study of the long-term effects of TFMPP on the brain and other organs. Additionally, TFMPP can be used to study the effects of serotonin on various physiological and biochemical processes, which can lead to the development of new treatments for various disorders.

Synthesis Methods

The synthesis of TFMPP involves the reaction between piperazine and 4-(trifluoromethyl)benzyl chloride. The reaction is carried out in the presence of a suitable solvent and a base. The resulting product is then purified using various methods to obtain pure TFMPP. The synthesis of TFMPP is a complex process that requires expertise and specialized equipment.

Scientific Research Applications

TFMPP has been extensively studied for its potential use in scientific research. It has been found to have various pharmacological effects that make it useful in the study of various physiological and biochemical processes. TFMPP has been used in the study of serotonin receptors, which play a crucial role in the regulation of mood and behavior.